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Compound of Interest

Methyl 3-(1-aminoethyl)benzoate
Compound Name:

hydrochloride

Cat. No.: B566945

Introduction

This document provides a detailed technical overview of the molecular weight of Methyl 3-(1-
aminoethyl)benzoate hydrochloride, a compound of interest in pharmaceutical synthesis and
medicinal chemistry.[1][2] As a critical parameter, the molecular weight influences stoichiometry
in chemical reactions, informs analytical characterization, and is fundamental to drug
formulation and development. This guide outlines the foundational data and calculation
methodology for this specific compound.

Compound Identification
o Chemical Name: Methyl 3-(1-aminoethyl)benzoate hydrochloride[1][2]

e Molecular Formula: C10H14CINO2[1][2][3]

» Structure: The molecule consists of a benzoate methyl ester substituted at the meta-position
with a 1-aminoethyl group, which is protonated to form a hydrochloride salt.

Experimental Protocols: Molecular Weight
Calculation
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The protocol for determining the molecular weight of Methyl 3-(1-aminoethyl)benzoate
hydrochloride is a computational method based on its molecular formula.

Methodology:

» Elemental Identification: The molecular formula (C10H14CINO2) is first broken down to identify
the constituent elements and the number of atoms for each: Carbon (C), Hydrogen (H),
Chlorine (CI), Nitrogen (N), and Oxygen (O).

o Atomic Weight Aggregation: The standard atomic weight of each element is obtained from
the IUPAC Periodic Table of the Elements.

e Summation: The number of atoms of each element is multiplied by its respective atomic
weight. These values are then summed to yield the total molecular weight of the compound.
The unit for molecular weight is grams per mole ( g/mol ).

Data Presentation

The quantitative data used for the molecular weight calculation is summarized in the table
below for clarity and ease of reference.

Standard Total
Number of . . .
Element Symbol Atomic Weight  Contribution (
Atoms
(g/mol) g/mol )
Carbon C 10 12.011 120.110
Hydrogen H 14 1.008 14.112
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998

Total 215.68
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Based on this calculation, the molecular weight of Methyl 3-(1-aminoethyl)benzoate

hydrochloride is 215.68 g/mol .[1][2]

Visualization of Molecular Weight Derivation

The following diagram illustrates the logical workflow for calculating the molecular weight from

the compound's molecular formula.

Methyl 3-(1-aminoethyl)benzoate hydrochloride

Carbon (C)
10 atoms

Hydrogen (H)
14 atoms

10 * 12.011 g/mol 14 * 1.008 g/mol

(C10H14CINO2) i

Nitrogen (N)
1 atom

1 * 35.453 g/mol 1*14.007 g/mol 2 *15.999 g/mol

Oxygen (O)
2 atoms

Chlorine (Cl)
1 atom

Molecular Weight:
215.68 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Conclusion

The molecular weight of Methyl 3-(1-aminoethyl)benzoate hydrochloride has been
computationally determined to be 215.68 g/mol . This value is derived from its molecular
formula, C10H14CINOz2, and the standard atomic weights of its constituent elements. This
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information is foundational for any quantitative work involving this compound in a research or
drug development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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